Cas no 129-49-7 (Methysergide Maleate)

• Product Name: Methysergide Maleate
• CAS No: 129-49-7
• Molecular Formula: C₂₁H₂₇N₃O₂^.C₄H₄O₄
• Molecular Weight: 469.53014
• CID: 171409

Methysergide Maleate Properties

Names and Identifiers

• Methysergide Maleate
• Methysergide hydrogen maleate
• METHYLSERGIDE MALEATE SALT
• Methysergide maleate salt
• Methysergide maleate,[8β(S)]-9,10-Didehydro-N-[1-(hydroxymethyl)propyl]-1,6-dimethylergoline-8-carboxamidemaleate
• sansert
• NSC-186061
• deseril-retard
• maleate(1:1)(salt)
• methysergidedimaleate
• methysergidebimaleate
• Methysergide Maleate, USP

• InChIKey： LWYXFDXUMVEZKS-ZVFOLQIPSA-N
• Inchi： InChI=1S/C21H27N3O2.C4H4O4/c1-4-15(12-25)22-21(26)14-8-17-16-6-5-7-18-20(16)13(10-23(18)2)9-19(17)24(3)11-14;5-3(6)1-2-4(7)8/h5-8,10,14-15,19,25H,4,9,11-12H2,1-3H3,(H,22,26);1-2H,(H,5,6)(H,7,8)/b;2-1-/t14-,15+,19-;/m1./s1
• SMILES： OC(/C=C\C(=O)O)=O.CC[C@H](NC([C@H]1CN(C)[C@H]2C(C3C=CC=C4C=3C(C2)=CN4C)=C1)=O)CO

Computed Properties

• Exact Mass: 469.22100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Heavy Atom Count: 34
• Complexity: 697
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.97570
• PSA: 132.10000
• Solubility: DMSO: >10 mg/mL